Cas no 126921-16-2 (7-fluoro-1H-indole-3-carbaldehyde)

7-Fluoro-1H-indole-3-carbaldehyde is a fluorinated indole derivative characterized by its aldehyde functional group at the 3-position and a fluorine substituent at the 7-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. The presence of the electron-withdrawing fluorine atom enhances its reactivity in electrophilic substitution and cross-coupling reactions, while the aldehyde group allows for further functionalization via condensation or reduction. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
7-fluoro-1H-indole-3-carbaldehyde structure
126921-16-2 structure
Product Name:7-fluoro-1H-indole-3-carbaldehyde
CAS No:126921-16-2
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD03095352
CID:103298
PubChem ID:22139120
Update Time:2025-05-27

7-fluoro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,7-fluoro-
    • 7-Fluoroindole-3-carboxaldehyde
    • 3-Formyl-7-fluoro-1H-indole
    • 7-Fluoro-1H-indole-3-carboxaldehyde
    • 7-fluoro-1H-indol-3-carbaldehyde
    • 7-FLUORO-1H-INDOLE-3-CARBALDEHYDE
    • AS-63251
    • AM803127
    • SCHEMBL1092989
    • 126921-16-2
    • CS-0037102
    • MFCD03095352
    • SY123481
    • 1H-Indole-3-carboxaldehyde, 7-fluoro-
    • A847193
    • Z1198161592
    • AKOS006276371
    • AHVRLLVALCYEEP-UHFFFAOYSA-N
    • W-205260
    • 7-Fluoroindole-3-carbaldehyde
    • DTXSID50622796
    • EN300-2999712
    • 7-fluoro-1H-indole-3-carbaldehyde
    • MDL： MFCD03095352
    • Inchi： 1S/C9H6FNO/c10-8-3-1-2-7-6(5-12)4-11-9(7)8/h1-5,11H
    • InChI Key： AHVRLLVALCYEEP-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2C(C=O)=CNC=21

Computed Properties

  • Exact Mass: 163.04338
  • Monoisotopic Mass: 163.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Density: 1.386
  • Boiling Point: 342.423°C at 760 mmHg
  • Flash Point: 160.892°C
  • Refractive Index: 1.695
  • PSA: 32.86

7-fluoro-1H-indole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
219097-1g
7-Fluoro-1H-indole-3-carbaldehyde, 95% min
 126921-16-2 95%
1g
 $630.00 2023-09-09
Matrix Scientific
219097-5g
7-Fluoro-1H-indole-3-carbaldehyde, 95% min
 126921-16-2 95%
5g
 $2206.00 2023-09-09
TRC
F402113-10mg
7-Fluoro-1h-Indole-3-Carbaldehyde
 126921-16-2
10mg
 $ 50.00 2022-06-05
TRC
F402113-50mg
7-Fluoro-1h-Indole-3-Carbaldehyde
 126921-16-2
50mg
 $ 160.00 2022-06-05
TRC
F402113-100mg
7-Fluoro-1h-Indole-3-Carbaldehyde
 126921-16-2
100mg
 $ 250.00 2022-06-05
Alichem
A199000027-1g
7-Fluoroindole-3-carboxaldehyde
 126921-16-2 98%
1g
 $557.87 2022-04-03
Chemenu
CM147399-100mg
7-Fluoro-1H-indole-3-carbaldehyde
 126921-16-2 95%
100mg
 $108 2024-08-02
Chemenu
CM147399-250mg
7-Fluoro-1H-indole-3-carbaldehyde
 126921-16-2 95%
250mg
 $185 2024-08-02
Chemenu
CM147399-1g
7-Fluoro-1H-indole-3-carbaldehyde
 126921-16-2 95%
1g
 $369 2024-08-02
Chemenu
CM147399-5g
7-Fluoro-1H-indole-3-carbaldehyde
 126921-16-2 95%
5g
 $1108 2024-08-02

7-fluoro-1H-indole-3-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:126921-16-2)7-fluoro-1H-indole-3-carbaldehyde
Order Number:A847193
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:13
Price ($):153.0/305.0/1019.0
Email:sales@amadischem.com

7-fluoro-1H-indole-3-carbaldehyde Related Literature

Related Categories

126921-16-2 (7-fluoro-1H-indole-3-carbaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:126921-16-2)7-fluoro-1H-indole-3-carbaldehyde
A847193
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):153.0/305.0/1019.0
Email